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Compound of Interest

Compound Name:
1-Chloro-4-isocyanato-2-

methoxybenzene

CAS No.: 108438-11-5

Cat. No.: B182146

Get Quote

Executive Summary & Scientific Rationale
1-Chloro-4-isocyanato-2-methoxybenzene (CAS: 108438-11-5) is a specialized electrophilic

building block primarily used in the synthesis of N,N'-disubstituted ureas and carbamates.[1][2]

Its structural motif—a phenyl ring substituted with a chlorine atom and a methoxy group—is

frequently observed in the pharmacophores of Type II kinase inhibitors (e.g., analogs of

Sorafenib or Regorafenib) where the urea linker forms critical hydrogen bonds with the kinase

"gatekeeper" residues (e.g., Glu/Asp in the DFG motif).

This compound poses significant respiratory sensitization and lachrymatory risks. It is highly

moisture-sensitive, hydrolyzing rapidly to form the corresponding aniline (4-chloro-3-

methoxyaniline) and carbon dioxide, which can pressurize sealed vessels.[1] This guide

defines the rigorous protocols required to maintain the chemical integrity of the reagent and

ensure operator safety during drug development workflows.
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Chemical Profile & Critical Properties[1]
Parameter Data Relevance to Handling

Chemical Name
1-Chloro-4-isocyanato-2-

methoxybenzene

Official IUPAC designation.[1]

[3]

Synonyms
4-Chloro-3-methoxyphenyl

isocyanate

Common medicinal chemistry

nomenclature.[1]

CAS Number 108438-11-5
Unique identifier for

inventory/safety tracking.

Molecular Formula C₈H₆ClNO₂ Stoichiometry calculations.

Molecular Weight 183.59 g/mol Reagent mass calculations.

Physical State Solid or Semi-solid (Low MP)

Likely melts near RT; handle

as a solid but expect

liquefaction.

Reactivity High (Electrophile)
Reacts violently with amines;

hydrolyzes with water.

Storage Temp 2°C to 8°C
Retards dimerization and

hydrolysis.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Barrier of Defense" Strategy: Isocyanates are potent sensitizers; exposure can lead to

permanent occupational asthma. There is no "safe" odor threshold; if you smell it, you are

already overexposed.

Engineering Controls
Primary Containment: All handling (weighing, dispensing, reaction setup) must occur within a

certified chemical fume hood or an inert atmosphere glovebox.

Face Velocity: Ensure hood operates at 100 fpm (0.5 m/s) average face velocity.
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Waste Traps: Vacuum lines must be equipped with a cold trap and a neutralizing scrubber

(e.g., KOH/MeOH) to prevent vapors from entering the building exhaust unscrubbed.

PPE Requirements[1]
Respiratory: If working outside a glovebox, use a P100/OV (Organic Vapor) respirator as a

secondary precaution during spill cleanup, not for routine handling.

Dermal: Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil). Standard nitrile degrades

rapidly upon contact with concentrated isocyanates.

Ocular: Chemical splash goggles. Face shield required if handling >500 mg quantities.

Application Protocol: Synthesis of Urea-Based
Kinase Inhibitors
Objective: Synthesis of a diarylurea via nucleophilic addition of an aryl amine to 1-Chloro-4-
isocyanato-2-methoxybenzene.

Reaction Logic & Mechanism
The isocyanate carbon is highly electrophilic. The reaction with a nucleophilic amine is rapid

and exothermic.

Solvent Selection: Non-nucleophilic, anhydrous solvents are required. Dichloromethane

(DCM) or Tetrahydrofuran (THF) are standard. Avoid protic solvents (MeOH, EtOH) which

will form carbamates.

Stoichiometry: Use 1.0 - 1.1 equivalents of isocyanate relative to the amine. Excess

isocyanate can be quenched later; excess amine is harder to remove if it lacks a distinct

polarity difference.

Step-by-Step Methodology
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Step 1: System Preparation

Flame-dry a 2-neck round-bottom flask (RBF) and cool under a stream of dry Nitrogen or

Argon.

Charge the flask with the Nucleophilic Amine (Limiting Reagent).

Dissolve in anhydrous DCM (0.1 M concentration).

Add a magnetic stir bar and cool the system to 0°C (Ice/Water bath). Cooling controls the

exotherm and prevents side reactions.

Step 2: Isocyanate Addition

In a separate vial (in the hood), dissolve 1-Chloro-4-isocyanato-2-methoxybenzene (1.1

equiv) in a minimal amount of anhydrous DCM.

Transfer the isocyanate solution to the reaction flask dropwise via a syringe or addition

funnel over 10-15 minutes.

Note: If the isocyanate is solid, it can be added portion-wise as a solid, but solution

addition offers better thermal control.

Step 3: Reaction & Monitoring

Allow the reaction to warm to Room Temperature (25°C) naturally.

Stir for 2–4 hours.

Validation (TLC/LCMS):

TLC:[3][4] Monitor consumption of the amine. The urea product is typically more polar.

IR Validation: Look for the disappearance of the strong Isocyanate peak at ~2270 cm⁻¹.

LCMS: Confirm Mass [M+H]⁺ = (Amine MW + 183.59).

Step 4: Workup
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If the product precipitates (common for diarylureas in DCM), filter the solid and wash with

cold DCM.

If soluble, proceed to the Quenching Protocol (Section 5).

Workflow Visualization
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Caption: Figure 1. Standard workflow for urea synthesis using isocyanate intermediates under

inert conditions.

Quenching & Waste Management
Never dispose of unreacted isocyanates directly into aqueous waste streams. This generates

CO₂ gas, which can over-pressurize waste containers and cause explosions.

Quenching Protocol (The "Decontamination Solution")
Prepare a quenching solution in a dedicated beaker:

Composition: 90% Water, 8% Concentrated Ammonia, 2% Liquid Detergent.

Alternative (Organic Soluble): 50% Methanol / 50% Water with 5% Triethylamine.

Procedure:

Slowly add the reaction mixture (or rinse waste) to the quenching solution.

Allow to stand in the fume hood for 48 hours. The ammonia/methanol reacts with the

isocyanate to form harmless ureas/carbamates.

Check pH (should remain basic).

Dispose of the neutralized mixture as Non-Halogenated Organic Waste (or Halogenated if

DCM was used).

Emergency Response: Spills
Spill Logic Diagram
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Spill Detected

Evacuate Area
Alert Lab Personnel

Assess Size

Major (>100 mL)
Call EHS / HAZMAT

Large

Minor (<100 mL)
Don PPE (Double Gloves, Goggles)

Small

Cover with Absorbent
(Sand/Vermiculite)

Apply Decon Solution
(Water/Ammonia/Detergent)

Wait 30 Minutes
(Allow Hydrolysis)

Collect into Open Container
(Do NOT Seal Tightly!)

Click to download full resolution via product page

Caption: Figure 2.[1] Decision matrix for isocyanate spill response. Note the critical instruction

not to seal waste containers immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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